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Abstract
Tetrabutylammonium azide (TBAA) is a versatile and widely utilized reagent in modern

organic synthesis. Its unique solubility profile, high reactivity, and stability have established it as

a superior alternative to traditional inorganic azides in numerous applications. This guide

provides an in-depth overview of the chemical, physical, and safety properties of

tetrabutylammonium azide. It further details experimental protocols for its application in key

synthetic transformations and presents a visual representation of a common reaction workflow.

Core Properties of Tetrabutylammonium Azide
Tetrabutylammonium azide is a quaternary ammonium salt with the chemical formula

[N(C₄H₉)₄]N₃. It is a white to off-white crystalline solid at room temperature.[1][2][3] Unlike

inorganic azides such as sodium azide, TBAA exhibits remarkable solubility in a broad range of

organic solvents, including both polar and nonpolar media, which significantly expands its utility

in organic synthesis.[1]

Physical and Chemical Properties
The key physical and chemical properties of tetrabutylammonium azide are summarized in

the table below.
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Property Value References

Molecular Formula C₁₆H₃₆N₄ [3]

Molecular Weight 284.48 g/mol [3]

Appearance
White to off-white or pale

yellow powder/solid
[3]

Melting Point 84-88 °C [3][4]

Solubility

Soluble in water, methanol,

ethanol, DMSO, acetonitrile,

dichloromethane, chloroform,

benzene, and toluene.

[1]

Stability

Hygroscopic; decomposes

upon heating or exposure to

light. Stable under proper

storage conditions.

[1][5]

Hygroscopicity
Readily absorbs moisture from

the air.
[1]

Spectroscopic Data
The structural integrity of tetrabutylammonium azide can be confirmed through various

spectroscopic techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://tetrazolelover.at.ua/Unsorted/OLD/brse2005.pdf
https://www.researchgate.net/publication/335026388_Metal-Free_Fast_Azidation_by_Using_Tetrabutylammonium_Azide_Effective_Synthesis_of_Alkyl_Azides_and_Well-Defined_Azido-End_Polymethacrylates
https://www.researchgate.net/publication/335026388_Metal-Free_Fast_Azidation_by_Using_Tetrabutylammonium_Azide_Effective_Synthesis_of_Alkyl_Azides_and_Well-Defined_Azido-End_Polymethacrylates
https://www.researchgate.net/publication/367135274_Tetrabutylammonium_Azide
https://www.researchgate.net/publication/335026388_Metal-Free_Fast_Azidation_by_Using_Tetrabutylammonium_Azide_Effective_Synthesis_of_Alkyl_Azides_and_Well-Defined_Azido-End_Polymethacrylates
https://www.benchchem.com/product/b1234632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy Key Features References

FT-IR (Fourier-Transform

Infrared)

The most characteristic

vibrational feature is the

strong, sharp azide

asymmetric stretching mode,

which typically appears around

2100 cm⁻¹.

[1]

¹H NMR (Proton Nuclear

Magnetic Resonance)

The spectrum exhibits

characteristic signals for the

four butyl groups of the

tetrabutylammonium cation.

[1]

¹³C NMR (Carbon-13 Nuclear

Magnetic Resonance)

The spectrum shows distinct

signals for the different carbon

environments within the butyl

chains of the cation.

[1]

¹⁵N NMR (Nitrogen-15 Nuclear

Magnetic Resonance)

Can provide detailed

information about the

electronic environment of the

azide nitrogen atoms.

[1]

Safety and Handling
Tetrabutylammonium azide is a toxic and hazardous substance that requires careful handling

in a well-ventilated area, preferably a fume hood.[5][6] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times.

[5][6]

Hazard Identification
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Hazard Description References

Acute Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.
[5][6][7]

Skin Irritation Causes skin irritation. [6][7]

Eye Irritation Causes serious eye irritation. [6][7]

Respiratory Irritation
May cause respiratory

irritation.
[6][7]

Aquatic Hazard
Very toxic to aquatic life with

long-lasting effects.
[6]

Storage and Disposal
Tetrabutylammonium azide should be stored in a tightly sealed container in a cool, dry, and

well-ventilated place, away from heat, sparks, open flames, and incompatible materials such as

strong oxidizing agents and acids.[5][6] Due to its hygroscopic nature, storage under an inert

atmosphere is recommended.[1] Disposal of this chemical must be carried out in accordance

with local, state, and federal regulations.[5][6]

Applications in Scientific Research
Tetrabutylammonium azide is a valuable reagent in numerous areas of chemical research,

particularly in organic synthesis.

Synthesis of Organic Azides: It is widely used for the nucleophilic substitution of alkyl, aryl,

and acyl halides to produce the corresponding organic azides.[1][3] These azides are crucial

intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

[3]

Click Chemistry: TBAA is a key reagent in copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC), a cornerstone of "click chemistry."[3] This reaction is employed for the efficient and

specific formation of 1,2,3-triazoles, which have broad applications in drug discovery,

materials science, and bioconjugation.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/367135274_Tetrabutylammonium_Azide
https://dr.ntu.edu.sg/server/api/core/bitstreams/be34a01a-4397-4aa6-9fd5-f9161cc00c29/content
https://fgb.tamagawa-seiki.com/english/wp-content/uploads/2022/05/protocolE109.pdf
https://dr.ntu.edu.sg/server/api/core/bitstreams/be34a01a-4397-4aa6-9fd5-f9161cc00c29/content
https://fgb.tamagawa-seiki.com/english/wp-content/uploads/2022/05/protocolE109.pdf
https://dr.ntu.edu.sg/server/api/core/bitstreams/be34a01a-4397-4aa6-9fd5-f9161cc00c29/content
https://fgb.tamagawa-seiki.com/english/wp-content/uploads/2022/05/protocolE109.pdf
https://dr.ntu.edu.sg/server/api/core/bitstreams/be34a01a-4397-4aa6-9fd5-f9161cc00c29/content
https://fgb.tamagawa-seiki.com/english/wp-content/uploads/2022/05/protocolE109.pdf
https://dr.ntu.edu.sg/server/api/core/bitstreams/be34a01a-4397-4aa6-9fd5-f9161cc00c29/content
https://www.benchchem.com/product/b1234632?utm_src=pdf-body
https://www.researchgate.net/publication/367135274_Tetrabutylammonium_Azide
https://dr.ntu.edu.sg/server/api/core/bitstreams/be34a01a-4397-4aa6-9fd5-f9161cc00c29/content
https://www.researchgate.net/publication/335026388_Metal-Free_Fast_Azidation_by_Using_Tetrabutylammonium_Azide_Effective_Synthesis_of_Alkyl_Azides_and_Well-Defined_Azido-End_Polymethacrylates
https://www.researchgate.net/publication/367135274_Tetrabutylammonium_Azide
https://dr.ntu.edu.sg/server/api/core/bitstreams/be34a01a-4397-4aa6-9fd5-f9161cc00c29/content
https://www.benchchem.com/product/b1234632?utm_src=pdf-body
https://www.researchgate.net/publication/335026388_Metal-Free_Fast_Azidation_by_Using_Tetrabutylammonium_Azide_Effective_Synthesis_of_Alkyl_Azides_and_Well-Defined_Azido-End_Polymethacrylates
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymer Chemistry: The compound is instrumental in the synthesis of azide-functionalized

polymers.[1][3] These polymers can be further modified using click chemistry to create

advanced materials with tailored properties.[1][3]

Heterocyclic Synthesis: It serves as a nitrogen source in the synthesis of various nitrogen-

containing heterocyclic compounds.[8]

Experimental Protocols
General Protocol for Azidation of Alkyl Halides
This protocol describes a general procedure for the synthesis of alkyl azides from alkyl halides

using tetrabutylammonium azide.

Materials:

Alkyl halide

Tetrabutylammonium azide (1.5 equivalents)

Toluene (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Standard glassware for workup and purification

Procedure:

In a round-bottom flask, dissolve the alkyl halide in anhydrous toluene.

Add tetrabutylammonium azide (1.5 equivalents) to the solution.

Stir the reaction mixture at the desired temperature (e.g., 50 °C) and monitor the reaction

progress by thin-layer chromatography (TLC) or gas chromatography (GC).
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Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous workup to remove the tetrabutylammonium salts. This typically involves

washing the organic layer with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter off the drying agent and concentrate the organic solvent under reduced pressure.

Purify the resulting alkyl azide by column chromatography on silica gel, if necessary.

General Protocol for Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol outlines the general steps for a "click" reaction between an azide and an alkyne, a

reaction where tetrabutylammonium azide can be used to generate the azide-functionalized

starting material.

Materials:

Azide-functionalized compound

Alkyne-functionalized compound

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Solvent (e.g., a mixture of t-BuOH and water)

Reaction vessel

Procedure:

Dissolve the azide and alkyne starting materials in the chosen solvent system.

In a separate vial, prepare a fresh solution of sodium ascorbate in water.
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In another vial, prepare a solution of copper(II) sulfate in water.

Add the copper(II) sulfate solution to the reaction mixture containing the azide and alkyne.

Add the sodium ascorbate solution to the reaction mixture to reduce Cu(II) to the active Cu(I)

catalyst.

Stir the reaction at room temperature. The reaction is often complete within a few hours.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, the triazole product can be isolated by extraction and purified by

crystallization or column chromatography.

Visualized Workflow
The following diagram illustrates the general workflow for a copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction, a key application of azide-containing compounds synthesized

using tetrabutylammonium azide.

Start Combine Azide and Alkyne
in Solvent Add CuSO4 Solution Add Sodium Ascorbate

(Initiates Reaction) Stir at Room TemperatureCu(I) Catalyst Formation Aqueous Workup
& Extraction

Purification
(e.g., Column Chromatography) Isolated 1,2,3-Triazole Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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